1-Chloro-4-{[2-(chloromethyl)phenyl]sulfanyl}-2-methoxybenzene

• CAS No.: 61150-51-4
• Molecular Formula: C14H12Cl2OS
• Molecular Weight: 299.2 g/mol
• IUPAC Name: 1-chloro-4-[2-(chloromethyl)phenyl]sulfanyl-2-methoxybenzene
• InChI: InChI=1S/C14H12Cl2OS/c1-17-13-8-11(6-7-12(13)16)18-14-5-3-2-4-10(14)9-15/h2-8H,9H2,1H3
• InChI Key: KKRPJEHBBTUKTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC2=CC=CC=C2CCl)Cl

Description

1-Chloro-4-{[2-(chloromethyl)phenyl]sulfanyl}-2-methoxybenzene is a useful research compound. Its molecular formula is C14H12Cl2OS and its molecular weight is 299.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (6.5 g) is added dropwise to a stirred mixture of the alcohol from the preceding preparation (11.2 g) and pyridine (4.0 g) at 10°-20° C. The mixture is stirred at room temperature for 3 hours and, after standing overnight, for one additional hour at 30°-40° C. The cooled mixture is decomposed by dropwise addition of water (20 ml) and the product extracted with benzene. The work-up of the extract, followed by crystallization of the crude residue from a small volume of hexane, yields 10.2 g (85%) of 2-(4-chloro-3-methoxyphenylthio)benzyl chloride which in the pure state melts at 57°-59° C.